Cas no 68391-57-1 (1-ethyl-2,3,3,5-tetramethyl-3H-indolium iodide)

• Product name: 1-ethyl-2,3,3,5-tetramethyl-3H-indolium iodide
• CAS No: 68391-57-1
• MF: C₁₄N+^.I-
• MW: 309.0605
• CID: 1727424
• PubChem ID: 110119

1-ethyl-2,3,3,5-tetramethyl-3H-indolium iodide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2,3,3,5-tetramethyl-3H-indolium iodide
• 3H-indolium, 1-ethyl-2,3,3,5-tetramethyl-, iodide (1:1)
• 1-ethyl-2,3,3,5-tetramethylindol-1-ium,iodide
• 1-ethyl-2,3,3,5-tetramethyl-3H-indolium
• CRVFWGHOBUHZAW-UHFFFAOYSA-M
• SR-01000162729-1
• 3H-Indolium, 1-ethyl-2,3,3,5-tetramethyl-, iodide
• HMS2750L16
• 1-ethyl-2,3,3,5-tetramethylindol-1-ium;iodide
• SMR000311984
• DTXCID801026649
• DTXSID10887349
• SR-01000162729
• CHEMBL1423708
• 68391-57-1
• MLS000682627

• Inchi： InChI=1S/C14H20N.HI/c1-6-15-11(3)14(4,5)12-9-10(2)7-8-13(12)15;/h7-9H,6H2,1-5H3;1H/q+1;/p-1
• InChI Key： CRVFWGHOBUHZAW-UHFFFAOYSA-M
• SMILES： CC[N+]1=C(C(C2=C1C=CC(=C2)C)(C)C)C.[I-]

Computed Properties

• Exact Mass: 308.9071
• Monoisotopic Mass: 329.06405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3Ų

Experimental Properties

• PSA: 3.01